Cas no 952984-37-1 (3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide
• CAS No: 952984-37-1
• MF: C₁₈H₂₇ClN₂O₃S
• MW: 386.936582803726
• CID: 6510183
• Update Time: 2025-06-08

3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide
• 3-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-methoxybenzenesulfonamide
• Benzenesulfonamide, 3-chloro-N-[(1-cyclopentyl-4-piperidinyl)methyl]-4-methoxy-

• Inchi： 1S/C18H27ClN2O3S/c1-24-18-7-6-16(12-17(18)19)25(22,23)20-13-14-8-10-21(11-9-14)15-4-2-3-5-15/h6-7,12,14-15,20H,2-5,8-11,13H2,1H3
• InChI Key： DPDPGVORJDZESL-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3CCCC3)CC2)(=O)=O)=CC=C(OC)C(Cl)=C1

Additional information on 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide

3-Chloro-N-(1-Cyclopentylpiperidin-4-yl)methyl-4-Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 952984-37-1, known as 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a sulfonamide group, a methoxy substituent, and a chloro group attached to a benzene ring, further connected to a piperidine ring substituted with a cyclopentyl group. The combination of these functional groups makes this compound unique and opens up avenues for its application in drug design and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, oxidation, and cyclization. The synthesis begins with the preparation of the benzene ring containing the sulfonamide group, followed by the introduction of the chloro and methoxy substituents. The piperidine ring is then synthesized separately and coupled to the benzene ring under specific conditions to form the final product. These methods have been optimized to ensure high yield and purity, making this compound accessible for further studies.

The structural complexity of 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide contributes to its unique chemical properties. The sulfonamide group is known for its stability and ability to form hydrogen bonds, which can enhance the solubility and bioavailability of the compound. The methoxy group introduces electron-donating effects, influencing the electronic properties of the benzene ring and potentially affecting reactivity in various chemical reactions. The chloro substituent adds a degree of electron-withdrawing character, further modulating the electronic environment around the aromatic ring.

One of the most promising applications of this compound lies in its potential as a drug candidate. Sulfonamides are widely used in pharmaceuticals due to their ability to inhibit enzymes and receptors involved in various diseases. Recent studies have shown that 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development. Additionally, its structure suggests it may have applications in treating neurological disorders by modulating neurotransmitter systems.

The cyclopentyl-piperidine moiety in this compound adds another layer of complexity and functionality. Piperidine rings are commonly found in bioactive molecules due to their ability to form stable conformations that can interact with biological targets. The cyclopentyl substitution further enhances the stereochemical properties of the molecule, potentially improving its binding affinity to specific receptors or enzymes.

In terms of environmental impact, recent research has focused on understanding the biodegradability and toxicity of 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide. Initial studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment. However, further investigations are required to fully assess its environmental fate and potential risks.

The development of novel synthetic routes for this compound has also been an area of active research. Traditional methods often involve multiple steps with low yields, but recent advancements have introduced more efficient methodologies utilizing catalytic systems and green chemistry principles. These improvements not only enhance production efficiency but also reduce the environmental footprint associated with manufacturing this compound.

In conclusion, 3-chloro-N-(1-cyclopentylpiperidin-4-yl)methyl-4-methoxybenzene-1-sulfonamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure provides a platform for exploring new chemical reactions and biological interactions, while ongoing research continues to uncover its full potential in drug discovery and material science.